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Abstract
Dinordrin (CAS No. 64675-08-7) is a synthetic, non-steroidal compound that has

demonstrated significant potential as a post-coital antifertility agent. This technical guide

provides a comprehensive overview of Dinordrin, including its chemical properties, mechanism

of action, and a summary of key experimental findings. The information presented is intended

to support further research and development of this compound and related molecules. All

quantitative data is summarized in structured tables, and detailed experimental protocols for

key assays are provided. Visual diagrams of signaling pathways and experimental workflows

are included to facilitate understanding.

Chemical and Physical Properties
Dinordrin, also known as Dinordrin I, is a steroid derivative with the molecular formula

C27H36O4 and a molecular weight of 424.57 g/mol .[1][2]
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Property Value Reference

CAS Number 64675-08-7 [1][2]

Molecular Formula C27H36O4 [1]

Molecular Weight 424.57 g/mol

Synonyms
Dinordrin I, Dinordrin I

dipropanoate

Pharmacological Profile
Dinordrin is characterized by its potent luteolytic and implantation-inhibiting properties. It

exerts its effects by influencing hormonal balance, specifically by causing a depression of both

plasma estrogen and progesterone levels.

Mechanism of Action
The precise molecular mechanism of Dinordrin is not fully elucidated in the available literature.

However, based on its structural similarity to other A-nor steroids and its observed biological

activities, a proposed mechanism involves interaction with estrogen receptors. Dinordrin is

believed to act as a selective estrogen receptor modulator (SERM), exhibiting both estrogenic

and anti-estrogenic activities in a tissue-specific manner. This dual activity is thought to disrupt

the hormonal signaling required for corpus luteum maintenance and successful embryo

implantation.

The luteolytic effect, leading to a decrease in progesterone, is a key aspect of its antifertility

action. This is likely initiated by its influence on the hypothalamic-pituitary-ovarian axis.

Signaling Pathway
The following diagram illustrates the proposed signaling pathway for Dinordrin's action on the

endometrium, leading to the inhibition of implantation.
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Start: Immature Female Rats
(e.g., Sprague-Dawley, 20-21 days old)

Acclimatization Period
(e.g., 3-5 days)

Random assignment to treatment groups:
- Vehicle Control (e.g., corn oil)

- Positive Control (e.g., Ethinyl Estradiol)
- Test Compound (Dinordrin) at various doses

Daily administration for 3 consecutive days
(e.g., oral gavage or subcutaneous injection)

Daily observation for clinical signs of toxicity
and body weight measurement

Euthanasia on day 4
(24 hours after the last dose)

Careful dissection of the uterus,
freeing it from fat and connective tissue

Blotting and weighing of the uterus (wet weight)

Statistical analysis of uterine weights
(comparison to control groups)

End: Determination of Estrogenic/Anti-estrogenic Activity
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Start: Adult Cycling Female Baboons

Mating with fertile males during the periovulatory period

Administration of Test Compound (Dinordrin)
- Two doses daily for 4 days post-coitus

Monitoring for pregnancy:
- Progesterone and estrogen plasma levels

- Uterine palpation
- Ultrasound

Determination of pregnancy outcome
(pregnant vs. non-pregnant)

End: Assessment of Antifertility Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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